Cas no 85985-75-7 (Benzyl 2,6-dihydroxybenzoate)

• Product Name: Benzyl 2,6-dihydroxybenzoate
• CAS No: 85985-75-7
• Molecular Formula: C₁₄H₁₂O₄
• Molecular Weight: 244.243
• CID: 2808867
• PubChem ID: 10586364

Benzyl 2,6-dihydroxybenzoate Properties

Names and Identifiers

• Verimol K
• DTXSID30442151
• SCHEMBL3919215
• Benzyl 2,6-dihydroxybenzoate
• 2,6-Dihydroxybenzoic Acid Benzyl Ester
• 85985-75-7
• DB-129715

• InChIKey： UONCJNZKQVIGHS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O4/c15-11-7-4-8-12(16)13(11)14(17)18-9-10-5-2-1-3-6-10/h1-8,15-16H,9H2
• SMILES： C1=CC=C(C=C1)COC(=O)C2=C(C=CC=C2O)O

Computed Properties

• Exact Mass: 244.07355886g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.07355886g/mol
• Heavy Atom Count: 18
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Hydroxybenzoic acid esters